4-(Imidazo[1,2-b]pyridazin-6-yloxy)aniline

• Molecular Formula: C12H10N4O
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 4-imidazo[1,2-b]pyridazin-6-yloxyaniline
• InChI: InChI=1S/C12H10N4O/c13-9-1-3-10(4-2-9)17-12-6-5-11-14-7-8-16(11)15-12/h1-8H,13H2
• InChI Key: HTGQHXHHNAPVCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)OC2=NN3C=CN=C3C=C2

Description

4-(Imidazo[1,2-b]pyridazin-6-yloxy)aniline is a useful research compound. Its molecular formula is C12H10N4O and its molecular weight is 226.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-chloroimidazo[1,2-b]pyridazine (768 mg, 5.0 mmol), 4-aminophenol (818 mg, 7.5 mmol), potassium carbonate (2073 mg, 15.0 mmol) and N-methylpyrrolidone (5.0 mL) was stirred at 120° C. for 18 hr. The reaction mixture was diluted with 1N aqueous sodium hydroxide solution, and extracted with ethyl acetate. The organic layer was washed with 1N aqueous sodium hydroxide solution and saturated brine, and concentrated under reduced pressure. The residue was purified by NH silica gel column chromatography (hexane/ethyl acetate=70/30→0/100) and precipitated from diisopropyl ether to give the title compound (759 mg, 67%) as a gray powder.